Cas no 5468-22-4 ( )

• Product Name: &nbsp
• CAS No: 5468-22-4
• MF: C₉H₉IO₄
• MW: 308.069835424423
• CID: 942532
• PubChem ID: 230459
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4,5-dimethoxybenzoic acid
• 3-iodo-4,5-dimethoxy-benzoic acid
• 3-Jod-4,5-dimethoxy-benzoesaeure
• 5-Jod-veratrinsaeure
• AC1L5JKB
• AC1Q4PFZ
• AG-K-98295
• AR-1F3817
• CTK5A2257
• NSC25376
• SureCN3544388
• 5-iodoveratric acid
• CS-0331807
• YMKITVMTSMYARX-UHFFFAOYSA-N
• 3,4-dimethoxy-5-iodobenzoic acid
• BBL034853
• 5468-22-4
• DTXSID60282300
• AKOS017550089
• VS-12706
• NSC-25376
• SCHEMBL3544388
• STL416174
•  

• Inchi： 1S/C9H9IO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： YMKITVMTSMYARX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 307.95407
• Monoisotopic Mass: 307.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.607
• PSA: 55.76
• LogP: 2.00660